Cas no 14340-04-6 (Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione)
14340-04-6 structure
Product Name:Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione
CAS No:14340-04-6
MF:C22H28O4
MW:356.455327033997
CID:2191680
PubChem ID:57280543
Update Time:2025-04-21
Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione Chemical and Physical Properties
Names and Identifiers
-
- 17a-acetoxy-19-norpregna-4,9-diene-3,20-dione
- Gestadienol acetate
- 17α-Acetoxy-19-norpregna-4,9-diene-3,20-dione
- 17-Hydroxy-19-norpregna-4,9-diene-3,20-dione acetate
- Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione
- SCHEMBL4298264
- 14340-04-6
- [(8S,13S,14S,17R)-17-acetyl-13-methyl-3-oxo-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
- 17-(Acetyloxy)-19-norpregna-4,9-diene-3,20-dione
- 17.ALPHA.-ACETOXY-19-NORPREGNA-4,9-DIENE-3,20-DIONE
- 19-Norpregna-4,9-diene-3,20-dione, 17-hydroxy-, acetate
- (8S,13S,14S,17R)-17-acetyl-13-methyl-3-oxo-2,3,6,7,8,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
- 57N3QAK9D8
- DTXSID701238958
- 17alpha-acetoxy-19-norpregna-4,9-diene-3,20-dione
-
- Inchi: 1S/C22H28O4/c1-13(23)22(26-14(2)24)11-9-20-19-6-4-15-12-16(25)5-7-17(15)18(19)8-10-21(20,22)3/h12,19-20H,4-11H2,1-3H3/t19-,20+,21+,22+/m1/s1
- InChI Key: SBWHXJADQBBTGY-MLNNCEHLSA-N
- SMILES: O(C(C)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 356.19875937Da
- Monoisotopic Mass: 356.19875937Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 119 ºC (ethyl ether )
- Solubility: Almost insoluble (0.022 g/l) (25 º C),
Gestadienol acetate;/17a-acetoxy-19-norpregna-4,9-diene-3,20-dione Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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